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Compound of Interest

Compound Name: Uridine monophosphate disodium

Cat. No.: B7803349

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Uridine Monophosphate (UMP), a key nucleotide, is a fundamental component of ribonucleic
acid (RNA) and a precursor in the biosynthesis of other pyrimidines.[1][2] Its disodium salt is a
stable and highly water-soluble form, making it ideal for use in a variety of in vitro and in vivo
experimental settings. Proper preparation of stock solutions is critical to ensure experimental
reproducibility and accuracy. This document provides a detailed protocol for the preparation,
storage, and handling of UMP disodium stock solutions for research applications, including cell
culture and biochemical assays.

Quantitative Data Summary

For consistent and reproducible experimental results, it is crucial to start with accurately
prepared reagents. The table below summarizes the key quantitative data for Uridine
Monophosphate Disodium Salt.
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Property Value Source(s)

~-INVALID-LINK--[3], --
INVALID-LINK--[4]

Molecular Formula CoH11N2Na209P

~-INVALID-LINK--[3], --

Molecular Weight 368.15 g/mol
INVALID-LINK--[4]

White to off-white crystalline
Appearance --INVALID-LINK--[5]
powder

~-INVALID-LINK--[3], --

Purity >98%
INVALID-LINK--[4]
o --INVALID-LINK--[3], --
Solubility in Water Up to 100 mM[3], 50 mg/mL[4]
INVALID-LINK--[4]
_ _ --INVALID-LINK--[3], --
Storage of Solid -20°C, desiccated

INVALID-LINK--[4]

) -20°C for up to 1 month; -80°C
Storage of Stock Solution --INVALID-LINK--[6]
for up to 6 months

Experimental Protocols

Preparation of a 100 mM Sterile UMP Disodium Salt
Stock Solution

This protocol describes the preparation of a 100 mM stock solution of UMP disodium salt,
suitable for cell culture and other sterile applications.

Materials:

Uridine 5'-Monophosphate Disodium Salt (purity =98%)

Nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 pum syringe filter
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Sterile syringe

Analytical balance

Vortex mixer

Laminar flow hood or biological safety cabinet
Procedure:

o Aseptic Technique: Perform all steps within a laminar flow hood or biological safety cabinet to
maintain sterility.

e Weighing: Accurately weigh the required amount of UMP disodium salt powder. To prepare
10 mL of a 100 mM stock solution, weigh 368.15 mg.

e Dissolution:
o Transfer the weighed powder into a sterile conical tube.
o Add approximately 8 mL of nuclease-free water or sterile PBS to the tube.

o Vortex the solution until the UMP disodium salt is completely dissolved. The solution
should be clear and colorless.[4][7]

e Volume Adjustment: Adjust the final volume to 10 mL with nuclease-free water or sterile PBS.
 Sterile Filtration:

o Draw the UMP solution into a sterile syringe.

o Attach a sterile 0.22 um syringe filter to the syringe.

o Filter the solution into a new sterile conical tube. This step is crucial for removing any
potential microbial contaminants.

 Aliquoting and Storage:
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o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 pL or 1 mL) in
sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[6] Avoid repeated freeze-thaw cycles.[6]

Quality Control:

 Visual Inspection: The final stock solution should be clear and free of any precipitates or
particulates.

e pH Measurement (Optional): The pH of the solution in water is expected to be near neutral. If
dissolving in a buffer, the pH should be verified.
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Caption: Experimental workflow for preparing sterile UMP stock solution.

UMP in Pyrimidine Biosynthesis
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Uridine monophosphate is a central molecule in the de novo synthesis of pyrimidines. This
pathway utilizes simple precursors to build the pyrimidine ring, which is then attached to a
ribose phosphate moiety to form UMP. UMP can then be phosphorylated to uridine diphosphate
(UDP) and uridine triphosphate (UTP), which are essential for RNA synthesis and can be
converted to other pyrimidines like cytidine triphosphate (CTP).
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Caption: De novo pyrimidine biosynthesis pathway leading to UMP and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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